2-[(5-butyl-4H-1,2,4-triazol-3-yl)thio]-N-1,3,4-thiadiazol-2-ylacetamide

• IUPAC Name: 2-[(5-butyl-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C10H14N6OS2/c1-2-3-4-7-12-9(16-14-7)18-5-8(17)13-10-15-11-6-19-10/h6H,2-5H2,1H3,(H,12,14,16)(H,13,15,17)
• InChI Key: QPUZXGOBRREZSK-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC(=NN1)SCC(=O)NC2=NN=CS2
• Molecular Formula: C10H14N6OS2
• Molecular Weight: 298.4 g/mol

Description

2-[(5-butyl-4H-1,2,4-triazol-3-yl)thio]-N-1,3,4-thiadiazol-2-ylacetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has a unique mechanism of action that makes it suitable for several biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 2-[(5-butyl-4H-1,2,4-triazol-3-yl)thio]-N-1,3,4-thiadiazol-2-ylacetamide involves the inhibition of enzymes that are essential for the survival of microorganisms. This compound binds to the active site of the enzyme, preventing the substrate from binding and inhibiting the enzyme's activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(5-butyl-4H-1,2,4-triazol-3-yl)thio]-N-1,3,4-thiadiazol-2-ylacetamide depend on the specific application. In studies of enzyme inhibition, this compound has been found to exhibit potent inhibitory activity against several enzymes. Additionally, this compound has been shown to exhibit antibacterial and antifungal properties, making it suitable for studying the mechanism of action of these microorganisms.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(5-butyl-4H-1,2,4-triazol-3-yl)thio]-N-1,3,4-thiadiazol-2-ylacetamide in lab experiments is its potent inhibitory activity against several enzymes. Additionally, this compound exhibits antibacterial and antifungal properties, making it suitable for studying the mechanism of action of these microorganisms. One limitation of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for research on 2-[(5-butyl-4H-1,2,4-triazol-3-yl)thio]-N-1,3,4-thiadiazol-2-ylacetamide. One potential direction is the development of this compound as a potential drug candidate for various diseases. Additionally, further studies of the mechanism of action of this compound and its potential applications in enzyme inhibition and antibacterial and antifungal studies are needed. Finally, the potential toxicity of this compound must be further explored to ensure its safety in lab experiments.

Synthesis Methods

The synthesis of 2-[(5-butyl-4H-1,2,4-triazol-3-yl)thio]-N-1,3,4-thiadiazol-2-ylacetamide involves several steps. The first step involves the reaction of 5-Butyl-4H-1,2,4-triazole-3-thiol with 2-Bromo-1,3,4-thiadiazole in the presence of a base to form 2-(5-butyl-4H-1,2,4-triazol-3-yl)thio)-1,3,4-thiadiazole. The second step involves the reaction of the product from the first step with chloroacetic acid to form 2-[(5-butyl-4H-1,2,4-triazol-3-yl)thio]-N-1,3,4-thiadiazol-2-ylacetamide.

Scientific Research Applications

The compound 2-[(5-butyl-4H-1,2,4-triazol-3-yl)thio]-N-1,3,4-thiadiazol-2-ylacetamide has several potential applications in scientific research. It has been found to exhibit antibacterial and antifungal properties, making it suitable for studying the mechanism of action of these microorganisms. Additionally, this compound has been used in studies of enzyme inhibition and as a potential drug candidate for various diseases.